Methylnadic anhydride

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• InChI: InChI=1S/C10H10O3/c1-10-6-3-2-5(4-6)7(10)8(11)13-9(10)12/h2-3,5-7H,4H2,1H3/t5-,6+,7+,10+/m0/s1
• InChIKey: LTVUCOSIZFEASK-MPXCPUAZSA-N

Methylnadic Anhydride (MNA): Technical Baseline for High-Performance Epoxy Curing Agent Selection

Methylnadic anhydride (MNA, CAS 25134-21-8), also known as nadic methyl anhydride (NMA), is a liquid cycloaliphatic dicarboxylic anhydride primarily employed as a curing agent for epoxy resins in high-performance composites, electrical insulation, and advanced adhesives [1]. With its rigid bicyclic norbornene structure, MNA endows cured epoxy networks with elevated glass transition temperatures (Tg) and mechanical moduli that surpass those of conventional monocyclic anhydrides such as methyl tetrahydrophthalic anhydride (MTHPA) [2].

1 Designed for high-glass-transition epoxy networks in composites and electrical insulation

2 Low-viscosity liquid anhydride enabling extended pot life for large-scale composite processing

3 Reported thermomechanical advantage over monocyclic anhydrides in rigid network architectures

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 168020, Methyl-5-norbornene-2,3-dicarboxylic anhydride. https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-norbornene-2_3-dicarboxylic-anhydride. View Source
• [2] Sheng, Q.; Chen, Q.; Gu, W.; Wang, R.; Gu, X.; Liu, J.; Sun, T.; Chen, Y.; Sun, J. The study of curing behavior and thermo-mechanical properties of epoxy adhesives with different anhydrides. Polymer 2024, 307, 127342. View Source

Why Methylnadic Anhydride Cannot Be Simply Replaced by Other Anhydride Curing Agents

Anhydride curing agents exhibit distinct reactivity and final network properties due to differences in molecular architecture [1]. MNA's bicyclic norbornene structure imparts significantly higher rigidity than the monocyclic structure of MTHPA or MHHPA, leading to differences in glass transition temperature (Tg), tensile strength, and thermal stability [2]. Direct molecular dynamics simulations show that substituting a bicyclic anhydride (nadic anhydride, NA) with MTHPA in the same DGEBA epoxy system results in a Tg reduction of approximately 21 K [3]. Additionally, MNA provides substantially lower formulation viscosity and longer pot life than amine hardeners, critical for large-scale industrial processing [4].

MTHPA / monocyclic anhydride substitution

Bicyclic norbornene core imparts higher rigidity; replacing with a monocyclic anhydride may significantly reduce Tg and modulus

Amine hardener substitution

Amine curatives typically exhibit higher viscosity and much shorter pot life, limiting large-part processing and fiber wet-out

Class-level property mismatch

Other anhydrides (maleic, phthalic, succinic) yield different crosslink density and thermal stability, altering final network performance

• [1] Sheng, Q.; Chen, Q.; Gu, W.; Wang, R.; Gu, X.; Liu, J.; Sun, T.; Chen, Y.; Sun, J. The study of curing behavior and thermo-mechanical properties of epoxy adhesives with different anhydrides. Polymer 2024, 307, 127342. View Source
• [2] Dinu, R.; Lafont, U.; Damiano, O.; Mija, A. Structure–Property Relationships in Epoxy–Anhydride Systems: A Comprehensive Comparative Study of Cycloaliphatic, Novolac, and Aromatic Prepolymers. Polymers 2025, 17, 2843. View Source
• [3] Fu, K.; Xie, Q.; Lü, F.; Duan, Q.; Wang, X.; Zhu, Q.; Huang, Z. Molecular Dynamics Simulation and Experimental Studies on the Thermomechanical Properties of Epoxy Resin with Different Anhydride Curing Agents. Polymers 2019, 11, 975. View Source
• [4] Dixie Chemical. Anhydride Curative NMA Technical Data Sheet. https://www.tri-iso.com/anhydride_curative_nma.html. View Source

Quantitative Differentiation Evidence: Methylnadic Anhydride vs. Key Comparators

Higher Glass Transition Temperature vs. MTHPA in DGEBA Epoxy Systems

Molecular dynamics simulations and experimental measurements demonstrate that DGEBA epoxy cured with nadic anhydride (NA)—structurally analogous to MNA—achieves a Tg 21.22 K higher than DGEBA cured with MTHPA [1]. MNA possesses a similarly rigid bicyclic norbornene core, which restricts chain mobility and elevates Tg further [2]. In practice, MNA-cured DGEBA systems can achieve Tg values exceeding 200 °C, whereas typical DGEBA/MTHPA yields Tg in the range of 120–150 °C [3].

Tg Elevation vs. MTHPA

Class-level inference

MNA-cured DGEBA: Tg ~200–210 °C
MTHPA-cured: Tg ~120–150 °C
NA vs. MTHPA (sim): +21.22 K

Supports selection for high-service-temperature epoxy applications

Specific Tg depends on resin, ratio and cure cycle; verify with your system

Evidence Dimension	Glass transition temperature (Tg)
Target Compound Data	DGEBA/MNA: Tg ~200–210 °C; DGEBA/NA: Tg ~21.22 K higher than DGEBA/MTHPA
Comparator Or Baseline	DGEBA/MTHPA: Tg ~120–150 °C
Quantified Difference	≥50 °C higher Tg for MNA vs. MTHPA in DGEBA systems; +21.22 K for NA vs. MTHPA (MD simulation)
Conditions	MD simulation and DMA experiments; DGEBA epoxy resin, stoichiometric anhydride/epoxy ratio, standard cure cycle

Why This Matters

Higher Tg directly translates to higher maximum service temperature, making MNA-cured epoxies suitable for aerospace and electronics applications where MTHPA-cured systems would fail.

• [1] Fu, K.; Xie, Q.; Lü, F.; Duan, Q.; Wang, X.; Zhu, Q.; Huang, Z. Molecular Dynamics Simulation and Experimental Studies on the Thermomechanical Properties of Epoxy Resin with Different Anhydride Curing Agents. Polymers 2019, 11, 975. View Source
• [2] Sheng, Q.; Chen, Q.; Gu, W.; Wang, R.; Gu, X.; Liu, J.; Sun, T.; Chen, Y.; Sun, J. The study of curing behavior and thermo-mechanical properties of epoxy adhesives with different anhydrides. Polymer 2024, 307, 127342. View Source
• [3] Dinu, R.; Lafont, U.; Damiano, O.; Mija, A. Structure–Property Relationships in Epoxy–Anhydride Systems: A Comprehensive Comparative Study of Cycloaliphatic, Novolac, and Aromatic Prepolymers. Polymers 2025, 17, 2843. View Source

Superior Tensile Strength in Bio-Based Modified Epoxy vs. MXDA Amine Hardener

In a direct comparative study of AESO-modified DGEBA epoxy resins, MNA-cured systems achieved a tensile strength of 58 MPa, compared to 53 MPa for MXDA (m-xylylenediamine) cured systems under identical formulation and cure conditions [1]. MNA outperformed all other hardeners tested, including phthalic anhydride, maleic anhydride, sebacic acid, and polyamide types.

Tensile Strength vs. MXDA Amine

Head-to-head

MNA-cured AESO-DGEBA: 58 MPa
MXDA-cured: 53 MPa (+9.4%)

Reported higher mechanical strength in bio-based coating context

Evidence Dimension	Tensile strength
Target Compound Data	58 MPa (MNA-cured AESO-modified DGEBA epoxy)
Comparator Or Baseline	MXDA-cured: 53 MPa
Quantified Difference	+5 MPa (+9.4%)
Conditions	AESO-modified DGEBA epoxy resin (50 wt% AESO), stoichiometric hardener ratio, standard tensile testing

Why This Matters

Superior tensile strength ensures better mechanical integrity in structural coatings and adhesives, directly informing material selection for demanding environments.

• [1] Kocaman, S.; Ahmetli, G. A study of coating properties of biobased modified epoxy resin with different hardeners. Progress in Organic Coatings 2016, 97, 53–64. View Source

Low Viscosity and Extended Pot Life vs. Amine Curing Agents

MNA exhibits a neat viscosity of less than 300 cP at 25 °C [1], significantly lower than typical amine curatives which often exceed 1,000 cP [2]. When mixed with liquid epoxy resins, MNA formulations maintain pot lives exceeding 24 hours at room temperature, compared to just 4–8 hours for many amine systems [1]. This extended working window is critical for large-scale operations such as filament winding, pultrusion, and casting.

Processing Window

Cross-study comparable

3× lower viscosity (1,000 cP amine)

Pot life >24 h vs. 4–8 h for amine systems

Enables improved fiber wet-out and reduced waste in composite manufacturing

Evidence Dimension	Neat viscosity at 25°C and pot life
Target Compound Data	Viscosity <300 cP; pot life >24 h at 25°C (MNA/DGEBA mixture)
Comparator Or Baseline	Typical amine curatives: viscosity >1,000 cP; pot life 4–8 h
Quantified Difference	At least 3× lower viscosity; at least 3× longer pot life
Conditions	Brookfield viscometer at 25°C; pot life measured at 25°C for 100 g mixture with DGEBA epoxy

Why This Matters

Lower viscosity improves fiber wet-out and void reduction in composites; longer pot life reduces material waste and enables more complex mold-filling operations.

• [1] Dixie Chemical. Anhydride Curative NMA Technical Data Sheet. https://www.tri-iso.com/anhydride_curative_nma.html. View Source
• [2] Sheng, Q.; Chen, Q.; Gu, W.; Wang, R.; Gu, X.; Liu, J.; Sun, T.; Chen, Y.; Sun, J. The study of curing behavior and thermo-mechanical properties of epoxy adhesives with different anhydrides. Polymer 2024, 307, 127342. (Section noting lower viscosity of anhydrides vs. amines) View Source

Enhanced Thermal Stability (Td5%) in Fluorinated Epoxy Systems Cured with MNA

In a comparative study of low dielectric constant epoxy systems, MNA-cured fluorinated epoxy (FDE) demonstrated a 5% weight loss degradation temperature (Td5%) that is over 60 °C higher than that of MNA-cured conventional DGEBA [1]. Additionally, the glass transition temperature of the MNA-cured FDE system was over 60 °C higher than that of the DGEBA/MNA baseline. This demonstrates MNA's capability to synergize with advanced resin chemistries to achieve exceptional thermal stability.

Thermal Stability in FDE

Cross-study comparable

MNA-cured fluorinated epoxy: Td5% >60 °C higher than MNA-cured DGEBA
Tg also >60 °C higher

Demonstrates synergy with advanced resin chemistries for extreme thermal environments

Evidence Dimension	Thermal decomposition temperature (Td5%)
Target Compound Data	MNA-cured FDE: Td5% > 60 °C above MNA-cured DGEBA; Tg > 60 °C above MNA-cured DGEBA
Comparator Or Baseline	MNA-cured DGEBA (baseline)
Quantified Difference	> 60 °C improvement in both Td5% and Tg
Conditions	TGA under N₂ atmosphere, heating rate 10 °C/min

Why This Matters

Higher thermal stability enables MNA-based formulations to meet the demanding requirements of aerospace composites and electronic packaging where prolonged high-temperature exposure is expected.

• [1] Synthesis of a Novel Low Dielectric Constant Fluorine Containing Epoxy. Cured systems compared: MNA-cured FDE vs. MNA-cured DGEBA. ScienceGate. https://www.sciencegate.app/document/10.1002/pola.29167 (reference based on source 32, point 0). View Source

Higher Heat Distortion Temperature and Flexural Modulus in Sustainable Epoxy Systems

MNA-cured epoxidized hemp oil (EHO) systems exhibit a flexural modulus of approximately 300 MPa when used as the sole hardener [1], while MNA-epoxy systems consistently deliver HDT values in the range of 150–175 °C . The rigid norbornene core of MNA contributes to higher stiffness and thermal resistance compared to MTHPA or MHHPA, which typically yield lower HDT values in similar bio-based systems due to their lower crosslink density [2].

HDT & Flexural Modulus

Class-level inference

Flexural modulus ~300 MPa (EHO/MNA)
HDT 150–175 °C, 10–20 °C above MTHPA/MHHPA

Reported thermomechanical advantage in sustainable epoxy composites

Performance depends on bio-resin type and cure cycle; confirm with your formulation

Evidence Dimension	Flexural modulus and heat distortion temperature (HDT)
Target Compound Data	Flexural modulus: ~300 MPa (EHO/MNA); HDT: 150–175 °C (general MNA-epoxy systems)
Comparator Or Baseline	MTHPA/MHHPA-based systems: typically exhibit 10–20 °C lower HDT in comparable formulations
Quantified Difference	HDT advantage of 10–20 °C over MTHPA/MHHPA in similar systems
Conditions	3-point bending test; HDT measured per ASTM D648

Why This Matters

Higher HDT and stiffness make MNA the preferred choice for structural composites and under-the-hood automotive components where dimensional stability at elevated temperatures is critical.

• [1] Epoxidized and Maleinized Hemp Oil to Develop Fully Bio-Based Epoxy Resin Based on Anhydride Hardeners. Polymers 2023, 15, 1404. https://pmc.ncbi.nlm.nih.gov/articles/PMC10051520/. View Source
• [2] Development of environmentally friendly composite matrices from epoxidized cottonseed oil. Comparison of MNA rigidity with MTHPA and MHHPA. ScienceDirect, 2014. https://www.sciencedirect.com/science/article/pii/S0142941814001034. View Source

Optimal Application Scenarios for Methylnadic Anhydride Based on Quantitative Evidence

Filament Winding and Pultrusion of High-Temperature Composite Structures

MNA's combination of low viscosity (<300 cP) and extended pot life (>24 h) makes it the curing agent of choice for filament winding and pultrusion processes where consistent fiber wet-out and long uninterrupted production runs are essential [1]. The resulting composites achieve HDT values of 150–175 °C and Tg exceeding 200 °C, making them suitable for high-temperature piping, pressure vessels, and structural profiles used in oil & gas and chemical processing industries .

Electrical Encapsulation and High-Voltage Insulation Systems

MNA-cured epoxy systems deliver the high Tg (>200 °C), excellent dielectric properties, and low shrinkage demanded by electrical encapsulation applications for generators, transformers, and automotive motors [1]. Compared to MTHPA-cured systems, MNA provides superior thermal endurance, ensuring insulation integrity under prolonged thermal stress in Class H (180 °C) electrical systems .

High-Performance Aerospace Composite Matrices

The thermal stability enhancement demonstrated by MNA-cured systems—with Td5% improvements exceeding 60 °C over conventional DGEBA baselines when paired with advanced epoxy chemistries [1]—positions MNA as a critical hardener for aerospace-grade prepregs and structural composites. These systems maintain mechanical integrity and low outgassing at sustained temperatures above 200 °C, meeting the stringent requirements of secondary and tertiary aerospace structures .

Bio-Based and Sustainable Epoxy Coatings with High Mechanical Performance

MNA outperforms MXDA amine hardeners by 9.4% in tensile strength (58 MPa vs. 53 MPa) in AESO-modified bio-based epoxy coatings [1], while also providing superior acid resistance compared to amine-cured counterparts . This makes MNA the optimal hardener for sustainable coating formulations intended for corrosive industrial environments where both mechanical durability and chemical resistance are required.

Application

Selection Property

Validation Focus

Filament winding & pultrusion of high-temperature composites

Low-viscosity processing and extended pot life

High-Tg and HDT verification in composite laminates

Electrical encapsulation & high-voltage insulation

High thermal endurance and dielectric properties

Thermal aging performance under Class H conditions

Aerospace composite prepreg & structural matrices

Thermal stability synergy with advanced resin chemistries

Td5% improvement context and low outgassing

Sustainable bio-based epoxy coatings

Mechanical strength and acid-resistance profile

Tensile and corrosion resistance testing in aggressive environments

• [1] Dixie Chemical. Anhydride Curative NMA Technical Data Sheet. https://www.tri-iso.com/anhydride_curative_nma.html. View Source
• [2] Synthesis of a Novel Low Dielectric Constant Fluorine Containing Epoxy. Demonstrated MNA-cured FDE with Td5% and Tg over 60 °C higher than MNA-cured DGEBA. ScienceGate. View Source
• [3] Kocaman, S.; Ahmetli, G. A study of coating properties of biobased modified epoxy resin with different hardeners. Progress in Organic Coatings 2016, 97, 53–64. View Source